Cas no 1491785-70-6 (Benzenamine, 3-[1-(methoxymethyl)-1H-imidazol-2-yl]-)

Benzenamine, 3-[1-(methoxymethyl)-1H-imidazol-2-yl]- structure
1491785-70-6 structure
Product Name:Benzenamine, 3-[1-(methoxymethyl)-1H-imidazol-2-yl]-
CAS No:1491785-70-6
MF:C11H13N3O
MW:203.240422010422
CID:6397569
PubChem ID:65364323
Update Time:2025-11-01

Benzenamine, 3-[1-(methoxymethyl)-1H-imidazol-2-yl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 3-[1-(methoxymethyl)-1H-imidazol-2-yl]-
    • 3-(1-(Methoxymethyl)-1h-imidazol-2-yl)aniline
    • EN300-804119
    • CS-0284151
    • 3-[1-(methoxymethyl)-1H-imidazol-2-yl]aniline
    • AKOS014699965
    • 1491785-70-6
    • Inchi: 1S/C11H13N3O/c1-15-8-14-6-5-13-11(14)9-3-2-4-10(12)7-9/h2-7H,8,12H2,1H3
    • InChI Key: MXTAKOONNXBLIK-UHFFFAOYSA-N
    • SMILES: C1(N)=CC=CC(C2N(COC)C=CN=2)=C1

Computed Properties

  • Exact Mass: 203.105862047g/mol
  • Monoisotopic Mass: 203.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 53.1Ų

Experimental Properties

  • Density: 1.19±0.1 g/cm3(Predicted)
  • Boiling Point: 408.8±55.0 °C(Predicted)
  • pka: 6.24±0.31(Predicted)

Benzenamine, 3-[1-(methoxymethyl)-1H-imidazol-2-yl]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-804119-0.05g
3-[1-(methoxymethyl)-1H-imidazol-2-yl]aniline
1491785-70-6 95.0%
0.05g
$768.0 2025-03-21
Enamine
EN300-804119-0.1g
3-[1-(methoxymethyl)-1H-imidazol-2-yl]aniline
1491785-70-6 95.0%
0.1g
$804.0 2025-03-21
Enamine
EN300-804119-0.25g
3-[1-(methoxymethyl)-1H-imidazol-2-yl]aniline
1491785-70-6 95.0%
0.25g
$840.0 2025-03-21
Enamine
EN300-804119-0.5g
3-[1-(methoxymethyl)-1H-imidazol-2-yl]aniline
1491785-70-6 95.0%
0.5g
$877.0 2025-03-21
Enamine
EN300-804119-1.0g
3-[1-(methoxymethyl)-1H-imidazol-2-yl]aniline
1491785-70-6 95.0%
1.0g
$914.0 2025-03-21
Enamine
EN300-804119-2.5g
3-[1-(methoxymethyl)-1H-imidazol-2-yl]aniline
1491785-70-6 95.0%
2.5g
$1791.0 2025-03-21
Enamine
EN300-804119-5.0g
3-[1-(methoxymethyl)-1H-imidazol-2-yl]aniline
1491785-70-6 95.0%
5.0g
$2650.0 2025-03-21
Enamine
EN300-804119-10.0g
3-[1-(methoxymethyl)-1H-imidazol-2-yl]aniline
1491785-70-6 95.0%
10.0g
$3929.0 2025-03-21

Additional information on Benzenamine, 3-[1-(methoxymethyl)-1H-imidazol-2-yl]-

Research Brief on Benzenamine, 3-[1-(methoxymethyl)-1H-imidazol-2-yl]- (CAS: 1491785-70-6): Recent Advances and Applications

Benzenamine, 3-[1-(methoxymethyl)-1H-imidazol-2-yl]- (CAS: 1491785-70-6) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique imidazole and benzenamine moieties, has shown potential in various therapeutic applications, including as a building block for novel drug candidates. Recent studies have explored its synthesis, pharmacological properties, and potential mechanisms of action, making it a compound of interest for researchers in medicinal chemistry and drug development.

One of the key areas of research involving Benzenamine, 3-[1-(methoxymethyl)-1H-imidazol-2-yl]- is its role in the development of small-molecule inhibitors targeting specific enzymes or receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a scaffold for designing inhibitors of protein kinases involved in inflammatory pathways. The study highlighted the compound's ability to modulate kinase activity with high selectivity, suggesting its potential as a lead compound for anti-inflammatory therapeutics.

Another recent investigation focused on the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Researchers utilized advanced analytical techniques such as liquid chromatography-mass spectrometry (LC-MS) to characterize its metabolic stability and bioavailability. The findings indicated that Benzenamine, 3-[1-(methoxymethyl)-1H-imidazol-2-yl]- exhibits favorable pharmacokinetic properties, with moderate plasma stability and low cytotoxicity, making it a promising candidate for further preclinical development.

In addition to its pharmacological applications, Benzenamine, 3-[1-(methoxymethyl)-1H-imidazol-2-yl]- has also been explored in the context of chemical biology. A 2022 study published in ACS Chemical Biology reported its use as a probe to investigate protein-ligand interactions in cellular systems. The compound's fluorescent derivatives enabled real-time visualization of target engagement, providing valuable insights into the dynamics of molecular interactions in live cells.

Despite these promising findings, challenges remain in the optimization of Benzenamine, 3-[1-(methoxymethyl)-1H-imidazol-2-yl]- for clinical applications. Issues such as solubility, synthetic scalability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies and medicinal chemistry optimization. Collaborative efforts between academic researchers and pharmaceutical companies are essential to advance this compound toward clinical trials.

In conclusion, Benzenamine, 3-[1-(methoxymethyl)-1H-imidazol-2-yl]- (CAS: 1491785-70-6) represents a versatile and promising compound in the field of chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a valuable tool for both basic research and therapeutic development. Future studies should focus on refining its pharmacological profile and exploring its potential in treating specific diseases, such as inflammatory disorders or cancer.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.